Cas no 1092298-62-8 (4-ethylcyclohexane-1-thiol)
4-ethylcyclohexane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanethiol, 4-ethyl-
- 4-ethylcyclohexane-1-thiol
- SCHEMBL22856470
- 1092298-62-8
- EN300-841604
- SCHEMBL4534665
-
- MDL: MFCD10689937
- Inchi: 1S/C8H16S/c1-2-7-3-5-8(9)6-4-7/h7-9H,2-6H2,1H3
- InChI Key: JLIGGENJCYCGJQ-UHFFFAOYSA-N
- SMILES: C1(S)CCC(CC)CC1
Computed Properties
- Exact Mass: 144.09727168g/mol
- Monoisotopic Mass: 144.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 72.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 1Ų
Experimental Properties
- Density: 0.91±0.1 g/cm3(Predicted)
- Boiling Point: 193.8±9.0 °C(Predicted)
- pka: 10.97±0.40(Predicted)
4-ethylcyclohexane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-841604-0.05g |
4-ethylcyclohexane-1-thiol |
1092298-62-8 | 95% | 0.05g |
$468.0 | 2024-05-21 | |
| Enamine | EN300-841604-0.1g |
4-ethylcyclohexane-1-thiol |
1092298-62-8 | 95% | 0.1g |
$490.0 | 2024-05-21 | |
| Enamine | EN300-841604-0.25g |
4-ethylcyclohexane-1-thiol |
1092298-62-8 | 95% | 0.25g |
$513.0 | 2024-05-21 | |
| Enamine | EN300-841604-0.5g |
4-ethylcyclohexane-1-thiol |
1092298-62-8 | 95% | 0.5g |
$535.0 | 2024-05-21 | |
| Enamine | EN300-841604-1g |
4-ethylcyclohexane-1-thiol |
1092298-62-8 | 1g |
$557.0 | 2023-09-02 | ||
| Enamine | EN300-841604-2.5g |
4-ethylcyclohexane-1-thiol |
1092298-62-8 | 95% | 2.5g |
$1089.0 | 2024-05-21 | |
| Enamine | EN300-841604-5g |
4-ethylcyclohexane-1-thiol |
1092298-62-8 | 5g |
$1614.0 | 2023-09-02 | ||
| Enamine | EN300-841604-10g |
4-ethylcyclohexane-1-thiol |
1092298-62-8 | 10g |
$2393.0 | 2023-09-02 | ||
| Enamine | EN300-841604-1.0g |
4-ethylcyclohexane-1-thiol |
1092298-62-8 | 95% | 1.0g |
$557.0 | 2024-05-21 | |
| Enamine | EN300-841604-5.0g |
4-ethylcyclohexane-1-thiol |
1092298-62-8 | 95% | 5.0g |
$1614.0 | 2024-05-21 |
4-ethylcyclohexane-1-thiol Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-ethylcyclohexane-1-thiol
Comprehensive Analysis of 4-ethylcyclohexane-1-thiol (CAS No. 1092298-62-8): Properties, Applications, and Industry Trends
4-ethylcyclohexane-1-thiol (CAS No. 1092298-62-8) is a specialized organic compound belonging to the thiol family, characterized by its unique cyclohexane backbone and ethyl substituent. This compound has garnered significant attention in recent years due to its versatile applications in fragrance synthesis, pharmaceutical intermediates, and material science. With the growing demand for sustainable chemicals and green synthesis methods, researchers are increasingly exploring its potential as a bio-based building block.
The molecular structure of 4-ethylcyclohexane-1-thiol features a six-membered ring with an ethyl group at the 4-position and a thiol functional group (-SH) at the 1-position. This configuration imparts distinct chemical reactivity, making it valuable for catalysis and cross-coupling reactions. Recent studies highlight its role in asymmetric synthesis, particularly in the development of chiral ligands for transition metal complexes—a hot topic in organometallic chemistry.
In the flavor and fragrance industry, 4-ethylcyclohexane-1-thiol is prized for its sulfurous aroma profile, often used to create tropical fruit notes or meaty undertones in food additives. Consumer trends toward clean-label ingredients have driven innovation in its microencapsulation techniques, extending shelf life while maintaining olfactory performance. A 2023 market report identified it as a key component in vegan meat flavorings, aligning with the global shift toward plant-based diets.
From a synthetic chemistry perspective, the compound’s stereochemistry offers opportunities for selective functionalization. Researchers are investigating its use in click chemistry applications, where its thiol-ene reactions enable rapid polymer modifications—a technique gaining traction in 3D printing materials and self-healing coatings. These developments respond to frequent search queries like "thiol applications in smart materials" and "cyclohexane derivatives in nanotechnology".
Environmental considerations are shaping the future of 4-ethylcyclohexane-1-thiol production. Recent patents disclose enzyme-mediated synthesis routes using renewable feedstocks, addressing the industry’s focus on carbon footprint reduction. Analytical techniques such as GC-MS and NMR spectroscopy remain critical for quality control, as evidenced by numerous forum discussions about "thiol purity analysis methods".
The compound’s physicochemical properties—including its moderate volatility (bp ~210°C) and lipophilicity (logP ~2.8)—make it suitable for controlled release systems. In agrochemical formulations, it serves as a synergist to enhance pesticide efficacy, though regulatory scrutiny of sulfur-containing additives necessitates rigorous toxicological assessments. This aligns with trending searches about "safe thiol derivatives for crop protection".
Emerging applications in electronic materials leverage the compound’s surface modification capabilities. Its gold-thiolate bonding behavior is exploited in nanoelectronics for creating self-assembled monolayers (SAMs)—a topic dominating materials science conferences. Startups are exploring its integration into flexible sensors, capitalizing on the wearable technology boom.
Storage and handling recommendations emphasize inert atmosphere conditions to prevent oxidative dimerization, a common concern reflected in chemical forums. The compound’s stability under refrigeration (+4°C) makes it practical for laboratory-scale use, while industrial applications may require stabilizer additives.
Future research directions likely focus on catalytic asymmetric thiolation—addressing the pharmaceutical industry’s need for enantiopure intermediates. With over 200 scholarly articles referencing related cyclohexanethiol derivatives in 2023 alone, this niche continues to inspire molecular design innovations across multiple disciplines.
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